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Compound of Interest

Compound Name: Acid Blue 45

Cat. No.: B039380 Get Quote

An In-depth Technical Guide to Acid Blue 45

Introduction
Acid Blue 45, also known by its Colour Index name C.I. 63010, is a synthetic anionic dye

belonging to the anthraquinone class.[1][2] It is characterized by its vibrant blue color and is

utilized in a variety of industrial and scientific applications.[3] This document provides a

comprehensive overview of its molecular structure, chemical properties, synthesis, and key

applications, with a focus on technical details relevant to researchers and professionals in drug

development and related scientific fields.

Molecular Structure and Chemical Formula
Acid Blue 45 is a disodium salt of 4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-

disulfonic acid.[1][4] The core of the molecule is an anthraquinone structure, which is a tricyclic

aromatic ketone. The characteristic blue color arises from the specific arrangement of

substituents on this core, including amino (-NH2), hydroxyl (-OH), and sulfonic acid (-SO3H)

groups, which act as chromophores and auxochromes. The presence of two sulfonate groups

ensures its solubility in water.

The chemical structure of Acid Blue 45 is depicted below:

Caption: Molecular structure of Acid Blue 45.

Physicochemical Properties
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A summary of the key quantitative data for Acid Blue 45 is presented in the table below. This

data is essential for its application in various experimental and industrial settings.

Property Value Reference

IUPAC Name

disodium;4,8-diamino-1,5-

dihydroxy-9,10-

dioxoanthracene-2,6-

disulfonate

Synonyms
C.I. 63010, Acid Brilliant Blue

B, Fast Blue B

CAS Number 2861-02-1

Molecular Formula C₁₄H₈N₂Na₂O₁₀S₂

Molecular Weight 474.33 g/mol

Appearance
Dark purple-brown or blue

powder

Melting Point >300 °C

Solubility

Soluble in water, slightly

soluble in ethanol. Insoluble in

acetone, benzene, and carbon

tetrachloride.

Exact Mass 473.941559 Da

Topological Polar Surface Area 258 Å²

XLogP3 2.1698

Experimental Protocols
Synthesis of Acid Blue 45
The manufacturing process for Acid Blue 45 typically involves a multi-step chemical synthesis

starting from 1,5-dihydroxyanthraquinone. The general workflow is outlined below.
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1,5-Dihydroxyanthraquinone

Sulfonation
(H₂SO₄)

Step 1

Nitration
(HNO₃)

Step 2

Reduction
(e.g., Sodium Sulfide)

Step 3

Salting Out & Filtration

Purification

Acid Blue 45

Click to download full resolution via product page

Caption: General synthesis workflow for Acid Blue 45.

1. Sulfonation: The precursor, 1,5-dihydroxyanthraquinone, undergoes sulfonation. This is

typically achieved by reacting it with sulfuric acid. The molar ratio of the anthraquinone

precursor to sulfuric acid is generally maintained between 1:2 and 1:3.

2. Nitration: Following sulfonation, the intermediate product is nitrated to introduce nitro (-NO₂)

groups at the 4 and 8 positions of the anthraquinone core. This reaction is typically carried out
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using nitric acid, with a molar ratio of the sulfonated intermediate to nitric acid in the range of

1:1.5 to 1:2.

3. Reduction: The final step in the synthesis is the reduction of the two nitro groups to primary

amino groups (-NH₂). This is a critical step that forms the chromophore responsible for the

dye's blue color. A common reducing agent for this step is sodium sulfide, often used in a molar

ratio of approximately 1:3 with the nitrated intermediate.

4. Purification: The crude product is then purified, typically by salting out, followed by filtration,

drying, and crushing to obtain the final powdered dye.

Structural Elucidation
Advanced spectroscopic techniques are employed to confirm the molecular structure of Acid
Blue 45.

Acid Blue 45 Sample

NMR Spectroscopy
(¹H and ¹³C) UV-Vis Spectroscopy

Core Structure and
Substituent Placement

Maximum Absorbance (λmax)
~590 nm (Blue Color)

Verified Molecular Structure

Click to download full resolution via product page

Caption: Analytical workflow for structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are utilized to

confirm the anthraquinone core structure and the precise positions of the amino, hydroxyl,
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and sulfonic acid functional groups.

UV-Visible (UV-Vis) Spectroscopy: This technique is used to determine the characteristic

absorbance of the dye. Acid Blue 45 typically exhibits a maximum absorbance (λmax) at

approximately 590 nm, which is responsible for its blue appearance.

Applications in Research and Industry
Acid Blue 45 is a versatile dye with a range of applications:

Textile Industry: It is widely used for dyeing natural protein fibers such as wool and silk, as

well as synthetic polyamides like nylon.

Biological Staining: In life sciences, it serves as a stain in histology and

immunohistochemistry. It is particularly useful for demonstrating amyloid deposits in tissues

when used in combination with other dyes.

Biochemical Assays: It can be used as a fluorescent indicator and as a stain for visualizing

proteins, DNA, and RNA in gel electrophoresis.

Materials Science: Researchers use Acid Blue 45 as a model compound to study dyeing

kinetics, adsorption isotherms on polyamide and wool fibers, and in wastewater treatment

processes to test removal efficacy.

Other Applications: It is also used in the manufacturing of paper, leather, soaps, and

cosmetics, and its heavy metal salts can be used as organic pigments in inks.

Structure-Property Relationships
The functional groups on the Acid Blue 45 molecule are directly responsible for its key

properties.
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Caption: Relationship between structure and properties.

Color: The combination of the anthraquinone core with the electron-donating amino (-NH₂)

and hydroxyl (-OH) groups creates the chromophoric system responsible for absorbing light

in the yellow-orange region of the spectrum, resulting in the observed blue color.

Solubility: The two sodium sulfonate (-SO₃Na) groups are highly polar, rendering the dye

soluble in water, which is crucial for most of its dyeing and staining applications.

Binding: The polar functional groups, including -OH, -NH₂, and -SO₃Na, can interact with

polar groups present in substrates like polyamide fibers (e.g., -NH₂ and -COOH end-groups,

and amide -NH-CO- groups) through electrostatic interactions, hydrogen bonding, and van

der Waals forces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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